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Compound of Interest

Compound Name:
Bis-trifluoromethyl

Ethylphosphonate

CAS No.: 650-16-8

Cat. No.: B015550

Get Quote

High-Fidelity Reagent Guide for Stereoselective Synthesis & Process Safety

Executive Summary
Bis(2,2,2-trifluoroethyl) ethylphosphonate (CAS 650-16-8) is a specialized organophosphorus

reagent that serves a dual function in high-value chemical applications. In drug discovery and

natural product synthesis, it functions as a Still-Gennari type reagent, enabling the highly

stereoselective formation of (Z)-alkenes (specifically ethylidenation) via the Horner-Wadsworth-

Emmons (HWE) reaction. Unlike standard HWE reagents that favor thermodynamic (E)-

isomers, the electron-withdrawing trifluoroethyl groups on this compound enforce kinetic

control, locking the reaction into the Z-pathway.

Simultaneously, in process chemistry and materials science, this compound is recognized for

its high thermal stability and flame-retardant properties. Originally optimized for lithium-ion

battery electrolytes, its stability profile makes it an ideal candidate for safer scale-up protocols

in pharmaceutical manufacturing, particularly when exothermic runaway risks are a concern.
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Chemical Architecture & Properties[1][2]
Property Data

IUPAC Name Bis(2,2,2-trifluoroethyl) ethylphosphonate

Common Abbreviations TFEP, BTFEP

CAS Number 650-16-8

Molecular Formula

Molecular Weight 274.10 g/mol

Appearance Colorless liquid

Boiling Point ~88–91 °C (at 14 mmHg)

Solubility
Soluble in THF,

, Toluene; Limited water solubility

Key Functional Groups
Phosphonate ester, Trifluoroethyl (electron-

withdrawing)

Core Application: Z-Selective Ethylidenation (Still-
Gennari Modification)[4]
The Mechanistic Logic
The primary utility of Bis(2,2,2-trifluoroethyl) ethylphosphonate in synthesis is the introduction

of an ethylidene group (

) with high Z-selectivity.

Standard HWE reagents (e.g., triethyl phosphonoacetate) yield (E)-alkenes because the initial

addition of the phosphonate carbanion to the aldehyde is reversible, allowing the intermediate

oxaphosphetane to equilibrate to the thermodynamically stable trans-isomer before elimination.

The "Still-Gennari Effect" with TFEP:
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Electron Withdrawal: The trifluoroethoxy groups are strongly electron-withdrawing. This

reduces the basicity of the carbanion and, more importantly, destabilizes the

oxaphosphetane intermediate.

Kinetic Control: The elimination of the phosphate moiety becomes faster than the retro-

addition (reversibility). Consequently, the stereochemical outcome is determined by the initial

approach of the reagents.

Z-Selectivity: To minimize steric repulsion between the aldehyde substituent (R) and the

phosphonate ethyl group during the initial attack, the reagents adopt a specific orientation

that leads to the cis-oxaphosphetane, which collapses directly to the (Z)-alkene.

Mechanistic Pathway Visualization
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Caption: The kinetic pathway of the Still-Gennari olefination. The trifluoroethyl groups

accelerate elimination, locking the Z-geometry formed in the transition state.

Experimental Protocols
Protocol A: Synthesis of the Reagent
Note: While commercially available, fresh preparation ensures maximum purity for sensitive

total synthesis campaigns (e.g., Amphidinolide B1 synthesis).

Reagents:
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Ethylphosphonic dichloride (

)

2,2,2-Trifluoroethanol (TFE)[1][2]

Triethylamine (

)[3]

Tetrahydrofuran (THF), anhydrous[4]

Step-by-Step Workflow:

Setup: Flame-dry a 250 mL round-bottom flask under Argon atmosphere. Charge with

anhydrous THF (120 mL).

Additives: Add 2,2,2-Trifluoroethanol (2.05 equiv) and Triethylamine (2.1 equiv). Cool the

mixture to 0 °C using an ice bath.

Addition: Add Ethylphosphonic dichloride (1.0 equiv) dropwise (neat or as a THF solution) to

the vigorously stirring mixture. The reaction is exothermic; control addition rate to maintain

temp < 5 °C.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. A

white precipitate (Triethylamine hydrochloride) will form.

Workup: Filter the white solid through a fritted glass funnel or Celite pad. Wash the cake with

cold THF.

Purification: Concentrate the filtrate under reduced pressure. The residue can be distilled

(approx. 90 °C @ 14 mmHg) to yield Bis(2,2,2-trifluoroethyl) ethylphosphonate as a colorless

oil.

Protocol B: Z-Selective HWE Olefination
Objective: Synthesis of a Z-alkene from an aldehyde.

Reagents:
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Bis(2,2,2-trifluoroethyl) ethylphosphonate (1.2 equiv)

KHMDS (Potassium hexamethyldisilazide), 0.5 M in toluene (1.1 equiv)

18-Crown-6 (1.5 equiv) – Critical for sequestering

and enhancing Z-selectivity.

Aldehyde substrate (1.0 equiv)

THF, anhydrous[4]

Step-by-Step Workflow:

Complexation: In a flame-dried flask under Argon, dissolve 18-Crown-6 in anhydrous THF

and cool to -78 °C.

Deprotonation: Add the Bis(2,2,2-trifluoroethyl) ethylphosphonate dropwise. Then, add

KHMDS solution slowly down the side of the flask. Stir at -78 °C for 30 minutes to ensure

complete formation of the phosphonate carbanion.

Coupling: Add the aldehyde (dissolved in minimal THF) dropwise to the cold reaction

mixture.

Reaction: Stir at -78 °C for 1–2 hours. Crucial: Do not warm to RT prematurely, as higher

temperatures can erode Z-selectivity.

Quench: Quench the reaction at -78 °C with saturated aqueous

.

Extraction: Warm to RT, extract with Ethyl Acetate (

), wash with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Silica gel).
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Process Safety & Stability (Pharma & Scale-Up
Context)
While primarily a synthetic reagent, the physicochemical profile of Bis(2,2,2-trifluoroethyl)

ethylphosphonate is derived from its extensive use as a flame retardant additive in lithium-ion

batteries. This data is vital for Process Safety Management (PSM) in drug development.

Parameter Safety Implication for Pharma Scale-Up

Thermal Stability

High. Unlike standard phosphonates which may

decompose violently, TFEP is stable up to

>150°C, reducing thermal runaway risks during

distillation or high-temp reactions.

Flash Point

High flash point compared to non-fluorinated

analogs. Acts as a flame suppressant in solvent

mixtures.

Hydrolytic Stability

Moderate. More resistant to hydrolysis than

TMS-esters but will degrade in strong aqueous

acid/base over time.[5] Store under inert gas.

Toxicity

Fluorinated organophosphates can exhibit

bioactivity. Handle with standard PPE (gloves,

fume hood) to prevent inhalation or skin

absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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